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Compound of Interest

Compound Name: 2-Bromo-2-methylpropanamide

Cat. No.: B1266605

For Immediate Release

[City, State] — December 21, 2025 — An in-depth review of available scientific literature and
chemical databases reveals a significant gap in the understanding of the biological mechanism
of action for the compound 2-Bromo-2-methylpropanamide (CAS No. 7462-74-0). Despite its
availability as a chemical reagent, there is a notable absence of published data detailing its
pharmacological effects, cellular targets, or any associated signaling pathways. This technical
guide consolidates the existing chemical knowledge and transparently addresses the current
void in biological activity data for researchers, scientists, and drug development professionals.

Physicochemical Properties

2-Bromo-2-methylpropanamide, also known as 2-bromoisobutyramide, is a halogenated
amide with the molecular formula CaHsBrNO.[1][2][3] Its fundamental properties are
summarized in the table below.
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Property Value Source
Molecular Weight 166.02 g/mol [1112][3]
CAS Number 7462-74-0 [1][2]
Physical Form Powder

Melting Point 145-149 °C

2-Bromoisobutyramide, 2-
Synonyms ) ) [2][3]
Bromo-2,2-dimethylacetamide

Chemical Reactivity and Synthetic Utility

The primary characterization of 2-Bromo-2-methylpropanamide in the scientific literature
pertains to its chemical reactivity. As a tertiary alkyl halide, its chemical behavior is expected to
be influenced by steric hindrance around the carbon atom bearing the bromine atom. While no
specific biological mechanism of action has been elucidated, its structural motifs suggest
potential as a scaffold or intermediate in organic synthesis and drug discovery.[4] The presence
of a bromine atom provides a reactive site for functionalization, potentially through nucleophilic
substitution or cross-coupling reactions.[4]

Derivatives of similar structures, such as N,N'-(1,4-Phenylene)bis(2-bromo-2-
methylpropanamide), have been investigated as initiators in Atom Transfer Radical
Polymerization (ATRP), indicating a utility for this class of compounds in materials science.[5]

Current Status of Biological Activity Investigation

A comprehensive search of scientific databases, including PubChem and peer-reviewed
journals, yielded no specific studies on the biological activity of 2-Bromo-2-
methylpropanamide. There is no available quantitative data, such as IC50 or EC50 values, to
characterize its potency against any biological target. Furthermore, no experimental protocols
for biological assays involving this compound have been published.

The absence of such data strongly suggests that 2-Bromo-2-methylpropanamide is likely
utilized as a chemical intermediate or building block in the synthesis of other molecules rather
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than as a biologically active agent itself. Researchers investigating this compound should be
aware that they may be the first to explore its potential biological effects.

A Proposed Workflow for Biological
Characterization

For researchers interested in investigating the potential biological activity of 2-Bromo-2-
methylpropanamide or its derivatives, a generalized workflow for initial characterization is
proposed. This workflow outlines the logical progression from initial screening to more detailed
mechanistic studies.

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


https://www.benchchem.com/product/b1266605?utm_src=pdf-body
https://www.benchchem.com/product/b1266605?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266605?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Phase 1: Initial Screening

Compound Acquisition & Purity Assessment (e.g., HPLC, NMR)

/ \

High-Throughput Screening (HTS) against diverse target panels (e.g., kinases, GPCRs, ion channels) Phenotypic Screening in relevant cell lines (e.g., cancer, immune cells)

\ Phase 2: Hit VaIidatW

Confirmation of primary hits

o T,

Dose-response studies to determine IC50/EC50 values Initial cytotoxicity assessment (e.g., MTT, LDH assays)

Phase 3: Mechani§;n of Action Studies

Target identification and validation (e.g., pull-down assays, thermal shift assays)

A

Signaling pathway analysis (e.g., Western blot, reporter assays)

Y

In vitro functional assays relevant to the identified target

Phase 4: LeaVOptimization

Structure-Activity Relationship (SAR) studies

Y

Synthesis of analogs to improve potency, selectivity, and ADME properties

Click to download full resolution via product page

Proposed workflow for the biological evaluation of 2-Bromo-2-methylpropanamide.
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Conclusion

In conclusion, 2-Bromo-2-methylpropanamide remains a chemical entity with no documented
biological mechanism of action in the public domain. Its primary utility appears to be in
synthetic chemistry. The scientific community is encouraged to investigate the potential
biological properties of this and related compounds, and the provided workflow offers a
strategic approach for such an endeavor. This guide serves to inform the research community
about the current state of knowledge and to prevent the duplication of efforts in searching for
non-existent data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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